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Compound of Interest

Compound Name: Ethyl 4-methoxybenzoate-d3

Cat. No.: B12394021 Get Quote

An In-depth Technical Guide on the Core Chemical Properties of Ethyl 4-methoxybenzoate-
d3

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical properties,

synthesis, and analytical methodologies related to Ethyl 4-methoxybenzoate-d3. Given that

specific experimental data for the deuterated species is limited in publicly accessible literature,

this document leverages the extensive information available for its non-deuterated

isotopologue, Ethyl 4-methoxybenzoate, to provide accurate estimations and expected

analytical outcomes.

Core Chemical Properties
Ethyl 4-methoxybenzoate-d3 is a deuterated form of Ethyl 4-methoxybenzoate, where the

three hydrogen atoms on the methoxy group are replaced with deuterium. This isotopic labeling

is invaluable for tracer studies in drug metabolism and pharmacokinetics (DMPK), as it can be

readily distinguished by mass spectrometry without significantly altering the biological activity of

the molecule.[1]

Physicochemical Data
The primary difference between the deuterated and non-deuterated compound is its molecular

weight. Other physical properties are expected to be nearly identical.
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Property
Ethyl 4-
methoxybenzoate

Ethyl 4-
methoxybenzoate-
d3 (Expected)

Source

Molecular Formula C₁₀H₁₂O₃ C₁₀H₉D₃O₃ [2][3][4][5]

Molecular Weight 180.20 g/mol 183.22 g/mol [2][3][6][7]

Appearance
Colorless to clear

yellow liquid

Colorless to clear

yellow liquid
[4][7][8]

Melting Point 7-8 °C 7-8 °C [3][7][8][9][10]

Boiling Point 263 °C (at 760 mmHg)
~263 °C (at 760

mmHg)
[3][7][8][10]

Density ~1.103 g/mL at 25 °C ~1.103 g/mL at 25 °C [3][7][8]

Refractive Index ~1.524 (at 20 °C) ~1.524 (at 20 °C) [3][8][10]

Solubility

Slightly soluble in

water; Soluble in

organic solvents

Slightly soluble in

water; Soluble in

organic solvents

[2][9]

CAS Number 94-30-4 27914-53-0 [1][2][3]

Synthesis and Experimental Protocols
The synthesis of Ethyl 4-methoxybenzoate-d3 follows the same principles as its non-

deuterated counterpart, typically through an acid-catalyzed esterification (Fischer

esterification).

Proposed Synthetic Protocol: Fischer Esterification
This protocol describes the synthesis of Ethyl 4-methoxybenzoate-d3 from 4-methoxy-d3-

benzoic acid and ethanol.

Materials:

4-methoxy-d3-benzoic acid
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Anhydrous Ethanol (EtOH)

Concentrated Sulfuric Acid (H₂SO₄)

Saturated Sodium Bicarbonate (NaHCO₃) solution

Anhydrous Sodium Sulfate (Na₂SO₄)

Ethyl Acetate (EtOAc)

Standard laboratory glassware for reflux and extraction

Procedure:

A mixture of 4-methoxy-d3-benzoic acid (1 equivalent) in anhydrous ethanol (20-fold excess)

is prepared in a round-bottom flask.

A catalytic amount of concentrated sulfuric acid (e.g., 0.1 equivalents) is carefully added to

the mixture.

The reaction mixture is stirred and heated to reflux for approximately 8 hours.[11]

Reaction progress is monitored by Thin Layer Chromatography (TLC).

Upon completion, the solvent (ethanol) is removed under reduced pressure (in vacuo).

The resulting residue is redissolved in Ethyl Acetate.

The organic layer is washed sequentially with saturated sodium bicarbonate solution and

water.

The organic layer is then dried over anhydrous sodium sulfate, filtered, and the solvent is

evaporated to yield the crude product.

Purification is achieved via flash chromatography on silica gel to afford the pure Ethyl 4-
methoxybenzoate-d3.
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General Synthesis Workflow for Ethyl 4-methoxybenzoate-d3

Starting Material:
4-methoxy-d3-benzoic acid

Fischer Esterification
(Ethanol, H₂SO₄ catalyst, Reflux)

Aqueous Workup
(EtOAc Extraction, NaHCO₃ wash)

Purification
(Flash Chromatography)

Final Product:
Ethyl 4-methoxybenzoate-d3

Click to download full resolution via product page

Synthesis and Purification Workflow

Analytical Characterization
The primary methods for confirming the identity and purity of Ethyl 4-methoxybenzoate-d3
are Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

Mass Spectrometry
Electron Ionization Mass Spectrometry (EI-MS) is used to determine the molecular weight.

Ethyl 4-methoxybenzoate: The molecular ion peak [M]⁺ is observed at m/z = 180.08.[12]
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Ethyl 4-methoxybenzoate-d3 (Expected): The molecular ion peak [M]⁺ is expected at m/z =

183.10, which is three mass units higher due to the three deuterium atoms. The

fragmentation pattern will also shift accordingly.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR Spectroscopy:

Ethyl 4-methoxybenzoate: A characteristic singlet peak appears at approximately δ 3.84

ppm, corresponding to the three protons of the methoxy group (-OCH₃).[12]

Ethyl 4-methoxybenzoate-d3 (Expected): This singlet at ~3.84 ppm will be absent in the ¹H

NMR spectrum, providing clear evidence of successful deuteration. The other proton signals

(aromatic protons, ethyl group quartet and triplet) will remain.[12][13]

¹³C NMR Spectroscopy:

Ethyl 4-methoxybenzoate: The spectrum shows a peak for the methoxy carbon at

approximately δ 55.30 ppm.[12]

Ethyl 4-methoxybenzoate-d3 (Expected): The signal for the deuterated methoxy carbon (-

OCD₃) will appear as a multiplet due to C-D coupling and will be shifted slightly upfield

compared to the non-deuterated signal.

Applications in Research and Development
The primary application of Ethyl 4-methoxybenzoate-d3 is its use as an internal standard or

tracer in metabolic and pharmacokinetic studies.

Role in Pharmacokinetic Studies
Stable isotope labeling is a critical tool in drug development. A deuterated compound like Ethyl
4-methoxybenzoate-d3 can be co-administered with its non-deuterated counterpart. The two

compounds are chemically identical in their biological behavior but can be distinguished by a

mass spectrometer. This allows for precise quantification of the drug's absorption, distribution,

metabolism, and excretion (ADME) profile by mitigating analytical variability.
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Application of Deuterated Compounds in Pharmacokinetic Studies

Dosing Phase

Test Compound
(e.g., Ethyl 4-methoxybenzoate)

Co-administration to
Biological System

Deuterated Standard
(Ethyl 4-methoxybenzoate-d3)

Sample Collection
(e.g., Plasma, Urine)

LC-MS/MS Analysis

Quantification
(Ratio of Drug to Standard)

Pharmacokinetic Profile
(ADME)

Click to download full resolution via product page

Workflow for Isotope Tracer Studies

Safety and Handling
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The safety profile of Ethyl 4-methoxybenzoate-d3 is expected to be similar to that of Ethyl 4-

methoxybenzoate.

Handling: Use in a well-ventilated area. Avoid contact with skin, eyes, and clothing. Wear

appropriate personal protective equipment (PPE), including gloves and safety glasses.[9]

Storage: Keep the container tightly closed in a dry and cool place.[9]

Hazards: While the non-deuterated compound is not considered highly hazardous, standard

laboratory safety precautions should be followed.[9] For related compounds, hazards such

as skin irritation and respiratory irritation have been noted. Always consult the specific Safety

Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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